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Compound of Interest
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Cat. No.: B605821 Get Quote

Introduction: The Architecture of a Versatile
Linker
Azido-PEG35-amine is a heterobifunctional crosslinking reagent playing a pivotal role in

modern bioconjugation and drug delivery. Its linear structure is defined by three key

components: a terminal azide group (N₃), a primary amine group (-NH₂), and a discrete

polyethylene glycol (PEG) chain composed of 35 ethylene glycol units.[1] This specific

architecture makes it a powerful tool for covalently linking two different molecules with high

precision and control.

The PEG chain, being a highly hydrophilic and biocompatible polymer, imparts favorable

properties to the molecules it modifies.[2][3] The use of a discrete PEG (dPEG®) means that

the linker has a single, defined molecular weight, eliminating the heterogeneity found in

traditional polydisperse PEG polymers and ensuring batch-to-batch consistency in

manufacturing.[1][4] The terminal azide and amine groups offer orthogonal reactivity, allowing

for sequential, controlled conjugation reactions. The azide group is a cornerstone of "click

chemistry," a class of bioorthogonal reactions known for their high efficiency and specificity,

while the primary amine is a versatile nucleophile that readily reacts with various functional

groups. These characteristics have made Azido-PEG35-amine and similar linkers

indispensable for applications ranging from the development of antibody-drug conjugates

(ADCs) to the surface functionalization of nanoparticles and biomaterials.

Diagram 1: Chemical Structure of Azido-PEG35-amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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